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Compound of Interest

Compound Name: 5-Benzothiazolecarbonitrile

Cat. No.: B096095 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Benzothiazolecarbonitrile (CAS

No: 58249-57-3), a heterocyclic compound of significant interest in medicinal chemistry and

drug discovery. This document details its physicochemical properties, synthesis methodologies,

and known biological activities, with a focus on its potential applications in therapeutic

development.

Core Compound Identification and Properties
5-Benzothiazolecarbonitrile, also known as 1,3-Benzothiazole-5-carbonitrile, is a bicyclic

aromatic compound containing a benzene ring fused to a thiazole ring, with a nitrile group

substituted at the 5-position.

Table 1: Physicochemical Properties of 5-Benzothiazolecarbonitrile
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Property Value Source

CAS Number 58249-57-3 [1][2]

Molecular Formula C₈H₄N₂S PubChem

Molecular Weight 160.20 g/mol PubChem

Appearance Solid Generic Data

Melting Point Not available

Boiling Point Not available

Solubility
Soluble in a range of organic

solvents.[3]
[3]

Synthesis and Experimental Protocols
The synthesis of benzothiazole derivatives can be achieved through various routes, most

commonly involving the condensation of a substituted 2-aminothiophenol with a reagent that

provides the C2-substituent of the thiazole ring.[4] While a specific detailed protocol for 5-
Benzothiazolecarbonitrile is not readily available in the reviewed literature, a general and

adaptable synthetic approach is presented below, based on established methods for analogous

compounds.[5][6]

General Synthesis of Benzothiazole Derivatives
A prevalent method for the synthesis of the benzothiazole core involves the reaction of a

substituted aniline with a thiocyanate salt in the presence of an oxidizing agent.[5] This

approach can be adapted for the synthesis of 5-Benzothiazolecarbonitrile.

Experimental Protocol: Synthesis of a Benzothiazole Derivative from Substituted Aniline

Materials:

Substituted Aniline (e.g., 4-aminobenzonitrile as a precursor)

Ammonium thiocyanate (NH₄SCN)
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Potassium persulfate (K₂S₂O₈)

Water (H₂O)

Ethanol (for recrystallization)

Procedure:

A mixture of the substituted aniline (1 mmol), ammonium thiocyanate (1 mmol), and

potassium carbonate (1 mmol) is prepared in water (6 mL).

Potassium persulfate (2 mmol) is added to the mixture.

The reaction mixture is heated to reflux for 1 hour. The progress of the reaction is

monitored by Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is filtered.

The collected solid is washed with water and then recrystallized from ethanol to yield the

pure benzothiazole product.

Workflow for the Synthesis of Benzothiazole Derivatives
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Caption: General workflow for the synthesis of benzothiazole derivatives.
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Biological Activity and Therapeutic Potential
Benzothiazole and its derivatives are recognized for their broad spectrum of pharmacological

activities, making them privileged scaffolds in drug discovery.[7][8] These activities include

antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[4][8]

Anticancer Activity
Numerous studies have highlighted the potential of benzothiazole derivatives as anticancer

agents.[9] These compounds can exert their effects through various mechanisms, including the

inhibition of key enzymes involved in cancer cell proliferation and survival.[7]

Biological Targets in Cancer:

Tyrosine Kinases: Certain benzothiazole derivatives have been shown to inhibit tyrosine

kinases, such as the Epidermal Growth Factor Receptor (EGFR), which are often overactive

in cancer cells.[7]

DNA Intercalation and Synthesis Inhibition: Some derivatives can interfere with DNA

replication and repair processes in cancer cells.

Signaling Pathway Modulation: Benzothiazoles have been found to modulate critical

signaling pathways that are dysregulated in cancer.

Antimicrobial Activity
Benzothiazole derivatives have also demonstrated significant antimicrobial activity against a

range of bacterial and fungal pathogens.[9][10][11] Their mechanism of action can involve the

inhibition of essential microbial enzymes.

Signaling Pathway Modulation
Recent research has identified that benzothiazole derivatives can modulate key signaling

pathways implicated in various diseases, particularly cancer.

Inhibition of the PI3K/AKT Signaling Pathway
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The PI3K/AKT pathway is a crucial signaling cascade that promotes cell survival and

proliferation and is often hyperactivated in cancer. A novel benzothiazole derivative, PB11, has

been shown to induce apoptosis in cancer cells by suppressing this pathway.[12] PB11

treatment leads to a downregulation of PI3K and AKT, which in turn triggers the apoptotic

cascade.[12]

PI3K/AKT Signaling Pathway and Benzothiazole Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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